2-[(2-Chloro-4-fluorobenzyl)amino]-2-oxoethyl (4-chlorophenyl)acetate

• IUPAC Name: [2-[(2-chloro-4-fluorophenyl)methylamino]-2-oxoethyl] 2-(4-chlorophenyl)acetate
• InChI: InChI=1S/C17H14Cl2FNO3/c18-13-4-1-11(2-5-13)7-17(23)24-10-16(22)21-9-12-3-6-14(20)8-15(12)19/h1-6,8H,7,9-10H2,(H,21,22)
• InChI Key: GOBWKLYJXUYICL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)OCC(=O)NCC2=C(C=C(C=C2)F)Cl)Cl
• Molecular Formula: C17H14Cl2FNO3
• Molecular Weight: 370.2 g/mol

Description

The compound “2-[(2-Chloro-4-fluorobenzyl)amino]-2-oxoethyl (4-chlorophenyl)acetate” is a complex organic molecule. It contains a fluorobenzyl group, which is a common motif in medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds often involve reactions of amines with carboxylic acids or their derivatives.

Scientific Research Applications

Synthesis and Chemical Analysis

• A study by Patel, Mistry, and Desai (2009) focused on the synthesis and antimicrobial studies of 4-oxo-thiazolidine derivatives. This involved the condensation of ethyl (4-chlorophenoxy)acetate with hydrazine hydrate, leading to the creation of various substituted acetohydrazide derivatives, which were further used to synthesize 4-thiazolidinone derivatives. The synthesized compounds were characterized using IR, NMR, and LC-MS techniques, highlighting the methodological approach to creating novel compounds with potential biological activities [Patel, Mistry, & Desai, 2009].

Molecular Structure and Analysis

• Kumar et al. (2014) presented a detailed analysis of the molecular structure, FT-IR spectroscopy, hyperpolarizability, and HOMO-LUMO analysis of a closely related compound, 2-(4-chlorophenyl)-2-oxoethyl 3-methylbenzoate. This study provides insights into the electronic properties and stability of the molecule, which could be relevant for understanding the properties of similar compounds [Kumar et al., 2014].

Potential Biological Applications

• The antimicrobial properties of formazans derived from Mannich base compounds related to the query compound were explored by Sah et al. (2014). This research demonstrates the potential for related compounds to serve as antimicrobial agents, providing a foundation for further exploration of their applications in treating infections [Sah et al., 2014].

Advanced Material Synthesis

• The synthesis of fluorinated glutamic acid derivatives via vinylalumination, as researched by Ramachandran, Madhi, and O'donnell (2007), showcases the versatility of fluorinated compounds in synthesizing novel materials. While not directly related to the query compound, this study highlights the broader context of chemical synthesis involving fluorine atoms, which could be relevant for the development of new materials and pharmaceuticals [Ramachandran, Madhi, & O'donnell, 2007].